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Compound of Interest

Compound Name: 2-Indanol

cat. No.: B118314

An In-depth Technical Guide to 2-Indanol: Chemical Properties and Structure

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical intermediates is paramount. 2-Indanol, a versatile organic compound, serves as a
crucial building block in the synthesis of various pharmaceuticals and agrochemicals.[1] This
technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and spectral analysis of 2-Indanol.

Chemical Structure and Identification

2-Indanol, also known as 2-hydroxyindane, possesses a bicyclic structure consisting of a
benzene ring fused to a five-membered ring, with a hydroxyl group attached to the non-
aromatic portion.[1]

Table 1: Structural and Identification Data for 2-Indanol
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Identifier Value

IUPAC Name 2,3-dihydro-1H-inden-2-ol[2][3]
CAS Number 4254-29-9[1][21[31[41[5][6][7]
Molecular Formula CoH1oO[1][2][3][5][6]8]
Molecular Weight 134.18 g/mol [1][5][6][8]
SMILES OC1Cc2ccccc2Cl[5]

INChI=1S/C9H100/c10-9-5-7-3-1-2-4-8(7)6-
9/h1-4,9-10H,5-6H2[2][3]

InChl

InChiKey KMGCKSAIIHOKCX-UHFFFAOYSA-N[3][5]

Physicochemical Properties

The physical and chemical properties of 2-Indanol are critical for its handling, storage, and
application in synthetic chemistry.

Table 2: Physicochemical Properties of 2-Indanol

Property Value

Appearance White to light yellow crystal powder[4]
Melting Point 68-71 °C[4][6]

Boiling Point 120-123 °C at 12.0016 mmHg[4][6][9]
Density 1.161 g/cm3[9]

Water Solubility 6 g/L at 20 °C[6]

pKa (Predicted) 15.17 + 0.20[6]

Flash Point 109 °C[6][9]

Synthesis of 2-Indanol
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A common and efficient method for the synthesis of 2-Indanol is the reduction of 2-indanone.

Experimental Protocol: Reduction of 2-Indanone

This protocol is based on the reduction of 2-indanone using sodium borohydride.[10]

Materials:

2-indanone (0.45 moles, 60 g)

40% aqueous methanol (1.5 L)

Sodium borohydride (0.46 moles, 18 g)

Ether

Potassium carbonate

Procedure:
» Dissolve 60 g of 2-indanone in 1.5 L of 40% aqueous methanol.

e Add 18 g of sodium borohydride in portions to the solution. Maintain the temperature at or
below 40°C by cooling as necessary. The addition should take approximately 15 minutes.

» Stir the mixture for 2 hours after the addition is complete.
» Allow the mixture to stand overnight at room temperature.
o Perform an ether extraction of the reaction mixture.

e Dry the extracted ether layer over potassium carbonate.

o Evaporate the ether to yield crystalline 2-indanol. The expected yield is approximately 58.3
g (96%).[10]
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Synthesis of 2-Indanol
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Caption: Workflow for the synthesis of 2-Indanol.
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Spectroscopic Analysis

Spectroscopic data is essential for the structural confirmation of 2-Indanol.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 13C NMR spectra are
used for the detailed structural elucidation of 2-Indanol.[2][9][11]

e Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra of 2-Indanol show characteristic
absorption bands for the hydroxyl group and the aromatic ring.[2][9][12]

e Mass Spectrometry (MS): GC-MS and electron ionization mass spectrometry are used to
determine the molecular weight and fragmentation pattern of 2-lndanol.[2][3][13]

Applications in Research and Drug Development

2-Indanol is a valuable precursor in the synthesis of a wide range of organic molecules.[9] Its
utility is particularly noted in the pharmaceutical industry for the development of drugs targeting
neurological disorders.[1] The presence of a hydroxyl group provides a reactive site for further
chemical modifications, enabling the creation of diverse derivatives with potential biological
activities.[1] Notably, 2-Indanol has demonstrated anti-HIV activity.[8]
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2-Indanol: Structure-Application Relationship
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Caption: Relationship between 2-Indanol's structure and its applications.

Safety and Handling

2-Indanol is harmful if swallowed and causes serious eye irritation.[2] It may also cause skin

irritation.[2]

Handling:

[15]

Avoid contact with skin, eyes, and clothing.[14]

Use in a well-ventilated area.[14]

Wash hands thoroughly after handling.[14]

Wear appropriate personal protective equipment, including gloves and eye protection.[14]
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Storage:

» Keep the container tightly closed in a dry and well-ventilated place.[15][16]

o Store at room temperature in an inert atmosphere.[4][6]

e |tis stable under recommended storage conditions.[15]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[15]

Skin Contact: Wash off with soap and plenty of water.[15]

Eye Contact: Flush eyes with water as a precaution.[15]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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